Cas no 67-48-1 (Choline chloride)

• Product Name: Choline chloride
• CAS No: 67-48-1
• MF: C₅H₁₄ClNO
• MW: 139.6238
• MDL: MFCD00011721
• CID: 33862
• PubChem ID: 6209
• Update Time: 2025-08-12

Choline chloride Chemical and Physical Properties

Names and Identifiers

• Choline chloride
• (2-hydroxyethyl)trimethyl-ammoniuchloride
• (beta-Hydroxyethyl)trimethylammonium chloride
• 2-hydroxy-n,n,n-trimethyl-ethanaminiuchloride
• Ammonium, (2-hydroxyethyl)trimethyl-, chloride
• Bilineurin chloride
• Biocoline
• CHOLINE CHLORIDE(RG)
• Cholinechloride(Technical)
• Choline hydrochloride
• [3H]-Choline chloride
• 2-hydroxyethyltrimethyl ammonium chloride
• 2-hydroxy-N,N,N-trimethylethan-1-aminium chloride
• 2-hydroxy-N,N,N-trimethylethanaminium chloride (1:1)
• Actiron CC 6
• BIOCOLINA
• Cholinchlorid
• CHOLINE (CL)
• cholinium chloride
• HEPACHOLINE
• Hormocline
• Lipotril
• Neocolina
• Paresan
• trimethyl-(2-hydroxyethyl)ammonium chloride
• (2-Hydroxyethyl)trimethylammonium Chloride
• 2-Hydroxy-N,N,N-trimethylethanaminium chloride
• Luridin chloride
• Chloride de choline
• Choline chlorhydrate
• Choline, chloride
• Cholini chloridum
• Cholinechloride
• Cloruro de colina
• Choline (chloride)
• Chlorure de choline
• Trimethyl(2-hydroxyethyl)ammonium chloride
• Colina cloruro [DCIT]
• Choline c
• 45I14D8O27
• CHOLINE CHLORIDE [FCC]
• CHEBI:133341
• HMS2093G05
• Chloride, Choline
• NCGC00095059-02
• CCRIS 3716
• UNII-45I14D8O27
• HMS1922E20
• NSC-758473
• MFCD00011721
• Q2964153
• CHOLINE CHLORIDE [WHO-DD]
• CHOLINE CHLORIDE [USP-RS]
• F8889-3032
• DTXCID20325
• FEMA NO. 4500
• HMS500F09
• CHEMBL282468
• (2-hydroxyethyl)trimethylazanium chloride
• Cloruro de colina (INN-Spanish)
• SPECTRUM1503428
• FS-3795
• cholinium chloratum
• Cloruro de colina [INN-Spanish]
• NSC 402838
• HSDB 984
• CHOLINE CHLORIDE [VANDF]
• CHOLINE CHLORIDE [MART.]
• AI3-18302
• AB01568267_01
• Choline Chloride,(S)
• NS00076292
• CCG-39465
• s4171
• Chlorure de choline (INN-French)
• (2-H2-Hydroxyethyl)trimethylammonium chloride
• cholinii chloridum
• Ethanaminium, 2-hydroxy-N,N,N-trimethyl-, chloride (1:1)
• D70213
• 2-Hydroxy-N,N,N,-trimethylethanaminium chloride
• CHOLINE CHLORIDE (MART.)
• Cholini chloridum [INN-Latin]
• Tox21_200492
• A835769
• CAS-67-48-1
• 67-48-1
• NSC402838
• DB-055035
• EN300-102823
• CS-4855
• EINECS 200-655-4
• NSC758473
• Choline chloride [INN]
• WLN: Q2K1&1&1 &Q &G
• 2-hydroxyethyl(trimethyl)ammonium chloride
• SR-01000075745-3
• Colina cloruro
• (.beta.-Hydroxyethyl)trimethylammonium chloride
• NCGC00095059-01
• EC 200-655-4
• CHOLINE CHLORIDE [HSDB]
• Choline chloride [HOEtN1,1,1]Cl
• 2-hydroxyethyl(trimethyl)azanium chloride
• HMS3885F09
• AKOS015903458
• 2-Hydroxyethyl(trimethyl)azanium;chloride
• Chlorure de choline [INN-French]
• 1CDEFBD7-7905-4D2C-BEA8-44A54D9787D3
• SCHEMBL14957
• DTXSID4020325
• Ethanaminium, 2-hydroxy-N,N,N-trimethyl-, chloride
• SW219165-1
• HMS3652D05
• CHOLINE CHLORIDE [MI]
• SR-01000075745
• NSC-402838
• HY-B1337
• Chloride de choline [French]
• Pharmakon1600-01503428
• NCGC00258046-01
• SR-01000075745-5
• CHOLINE CHLORIDE (USP-RS)

• MDL： MFCD00011721
• Inchi： 1S/C5H14NO.ClH/c1-6(2,3)4-5-7;/h7H,4-5H2,1-3H3;1H/q+1;/p-1
• InChI Key： SGMZJAMFUVOLNK-UHFFFAOYSA-M
• SMILES： [Cl-].O([H])C([H])([H])C([H])([H])[N+](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 3563126

Computed Properties

• Exact Mass: 139.07600
• Monoisotopic Mass: 104.107539
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 46.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: White hygroscopic crystal, tasteless, fishy smell, easy to deliquescence, unstable in lye
• Density: 1.0238 (rough estimate)
• Melting Point: 302-305 °C (dec.) (lit.)
• Refractive Index: 1.5400 (estimate)
• PH: 5.0-7.5 (25℃, 1M in H2O)
• Solubility: H2O: 1 M, clear, colorless
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, moisture. Store under a dry atmosphere.
• PSA: 20.23000
• LogP: -3.31110
• Merck: 2206
• Sensitiveness: Hygroscopic
• FEMA: 4500 | Choline chloride (Also Includes Choline)
• Solubility: Soluble in water and ethanol, insoluble in ether, petroleum ether, benzene and carbon disulfide

Choline chloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3-9
• RTECS：KH2975000
• Hazardous Material Identification：
• TSCA：Yes
• Toxicity：LD50 in rats (g/kg): 0.400 i.p.; 6.64 orally (Hartung, Cornish)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cholines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Cholines